Cas no 953888-69-2 (2-(morpholin-4-yl)butan-1-amine)

• Product Name: 2-(morpholin-4-yl)butan-1-amine
• CAS No: 953888-69-2
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD09727564
• CID: 1004706
• PubChem ID: 329775689
• Update Time: 2025-06-08

2-(morpholin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinobutan-1-amine
• (2-Morpholin-4-ylbutyl)amine
• 2-(4-Morpholinyl)-1-butanamine
• 2-morpholin-4-ylbutan-1-amine
• 2-(4-morpholinyl)-1-butanamine(SALTDATA: FREE)
• 2-Morpholin-4-yl-butylamine
• AKOS016342039
• 953888-69-2
• AKOS000136559
• MFCD09727564
• F2186-0543
• LS-03654
• 2-(4-Morpholinyl)-1-butanamine, AldrichCPR
• CS-0318974
• BB 0240295
• FT-0683300
• SCHEMBL7177989
• DTXSID20588390
• 2-(morpholin-4-yl)butan-1-amine
• DA-18640
• ALBB-010681

• MDL： MFCD09727564
• Inchi： 1S/C8H18N2O/c1-2-8(7-9)10-3-5-11-6-4-10/h8H,2-7,9H2,1H3
• InChI Key： ISPOVRDUODCJCL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CN)CC

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 233.8°C at 760 mmHg
• Flash Point: 95.2°C
• Refractive Index: 1.479
• PSA: 38.49000
• LogP: 0.69410

2-(morpholin-4-yl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(morpholin-4-yl)butan-1-amine

2-(Morpholin-4-yl)butan-1-amine: A Comprehensive Overview

The compound CAS No. 953888-69-2, also known as 2-(morpholin-4-yl)butan-1-amine, is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we will delve into its structure, synthesis, applications, and recent research findings.

Structure and Properties

2-(Morpholin-4-yl)butan-1-amine consists of a morpholine ring attached to a butanamine backbone. The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom, contributes to the compound's stability and reactivity. The butanamine chain introduces flexibility and enhances the molecule's ability to interact with biological targets. Its molecular formula is C₈H₁₇N₃O, with a molecular weight of approximately 167.2 g/mol.

Synthesis and Applications

The synthesis of 2-(morpholin-4-yl)butan-1-amine typically involves nucleophilic substitution reactions or reductive amination processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Its applications span across multiple domains:

Pharmaceuticals: This compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and central nervous system drugs. Its ability to form stable amide bonds makes it valuable in peptide synthesis.

Catalysis: Due to its nitrogen-containing heterocyclic structure, it is used as a ligand in transition metal-catalyzed reactions, enhancing reaction rates and selectivity.

Agricultural Chemistry: Research indicates potential applications as a plant growth regulator or pesticide additive.

Recent Research Findings

In recent studies, researchers have explored the biological activity of CAS No. 953888-69-2. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Another study demonstrated its role as a modulator of ion channels, opening avenues for its use in treating neurological disorders.

Toxicology: Safety assessments have shown that at therapeutic doses, this compound exhibits low toxicity, making it suitable for pharmaceutical applications.

Sustainability: Efforts are underway to develop eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

Future Prospects

The future of 2-(morpholin-4-yl)butan-1-amine looks promising as researchers continue to uncover its potential across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in its application areas.